Cas no 1592590-12-9 (1-1-(2,2-difluoroethoxy)-2-iodoethyl-4-methylbenzene)

• Product Name: 1-1-(2,2-difluoroethoxy)-2-iodoethyl-4-methylbenzene
• CAS No: 1592590-12-9
• MF: C₁₁H₁₃F₂IO
• MW: 326.121602773666
• CID: 6266077
• PubChem ID: 114774747
• Update Time: 2025-10-18

1-1-(2,2-difluoroethoxy)-2-iodoethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2-difluoroethoxy)-2-iodoethyl-4-methylbenzene
• 1592590-12-9
• 1-[1-(2,2-difluoroethoxy)-2-iodoethyl]-4-methylbenzene
• EN300-1134060

• Inchi： 1S/C11H13F2IO/c1-8-2-4-9(5-3-8)10(6-14)15-7-11(12)13/h2-5,10-11H,6-7H2,1H3
• InChI Key： CCPDZYHVRLUMPL-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(C)=CC=1)OCC(F)F

Computed Properties

• Exact Mass: 325.99792g/mol
• Monoisotopic Mass: 325.99792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(2,2-difluoroethoxy)-2-iodoethyl-4-methylbenzene

Compound CAS No. 1592590-12-9: 1-(2,2-Difluoroethoxy)-2-iodoethyl-4-methylbenzene

1-(2,2-Difluoroethoxy)-2-iodoethyl-4-methylbenzene, also known by its CAS registry number CAS No. 1592590-12-9, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of aryl ethers, characterized by the presence of a benzene ring substituted with specific functional groups. The molecule features a 4-methylbenzene core, which serves as the aromatic backbone, and is further substituted with a 2,2-difluoroethoxy group and an iodoethyl substituent. These substituents contribute to the compound's reactivity, stability, and potential applications in various fields of chemistry.

The synthesis of this compound typically involves multi-step reactions, often utilizing coupling reactions or nucleophilic substitutions to introduce the desired functional groups. The presence of the iodo group makes it particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in organic synthesis for forming carbon-carbon bonds. The difluoroethoxy group adds electronic complexity to the molecule, enhancing its reactivity and making it suitable for applications in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthetic pathways for this compound. For instance, studies have focused on improving the efficiency of iodination reactions and optimizing the stereochemical outcomes of these processes. These developments have significantly enhanced the scalability and cost-effectiveness of producing this compound for industrial applications.

In terms of applications, CAS No. 1592590-12-9 has shown promise in the field of medicinal chemistry. Its unique structure allows it to act as a precursor for bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Additionally, its ability to undergo various transformations makes it a valuable building block in the synthesis of complex organic molecules.

The electronic properties of this compound are also of great interest to researchers in materials science. The combination of electron-withdrawing groups like the difluoroethoxy moiety and electron-donating groups like the methyl substituent creates a molecule with a balanced electronic structure. This property makes it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of this compound is crucial for its safe handling and disposal. Recent studies have employed computational chemistry techniques to predict its environmental fate and assess its potential risks to aquatic ecosystems. These findings underscore the importance of responsible chemical management practices when working with such compounds.

In conclusion, CAS No. 1592590-12-9, or 1-(2,2-difluoroethoxy)-2-iodoethyl-4-methylbenzene, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, reactivity, and potential applications across multiple disciplines make it a subject of ongoing scientific investigation. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.